Cas no 1202774-49-9 (2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide)
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide
- AT23957
- 2,2-DIFLUORO-N-METHOXY-N-METHYLCYCLOPROPANECARBOXAMIDE
- Cyclopropanecarboxamide, 2,2-difluoro-N-methoxy-N-methyl-
-
- Inchi: 1S/C6H9F2NO2/c1-9(11-2)5(10)4-3-6(4,7)8/h4H,3H2,1-2H3
- InChI Key: FYLMKTMZAFPDQJ-UHFFFAOYSA-N
- SMILES: FC1(CC1C(N(C)OC)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 183
- XLogP3: 0.5
- Topological Polar Surface Area: 29.5
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332530-1g |
2,2-Difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95%+ | 1g |
$307 | 2023-03-19 | |
| Chemenu | CM332530-5g |
2,2-Difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95%+ | 5g |
$886 | 2023-03-19 | |
| Chemenu | CM332530-10g |
2,2-Difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95%+ | 10g |
$1314 | 2023-03-19 | |
| Enamine | EN300-6741018-0.1g |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95.0% | 0.1g |
$58.0 | 2025-03-13 | |
| Enamine | EN300-6741018-0.25g |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95.0% | 0.25g |
$83.0 | 2025-03-13 | |
| Enamine | EN300-6741018-0.5g |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95.0% | 0.5g |
$153.0 | 2025-03-13 | |
| Enamine | EN300-6741018-1.0g |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95.0% | 1.0g |
$228.0 | 2025-03-13 | |
| Enamine | EN300-6741018-2.5g |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95.0% | 2.5g |
$446.0 | 2025-03-13 | |
| Enamine | EN300-6741018-5.0g |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95.0% | 5.0g |
$660.0 | 2025-03-13 | |
| Enamine | EN300-6741018-10.0g |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide |
1202774-49-9 | 95.0% | 10.0g |
$978.0 | 2025-03-13 |
2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide
Professional Introduction to Compound with CAS No 1202774-49-9 and Product Name: 2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide
The compound with the CAS number 1202774-49-9 and the product name 2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in drug discovery. The presence of both difluoro and methoxy substituents in the cyclopropane ring system imparts distinct electronic and steric properties, making it a versatile scaffold for developing novel bioactive molecules.
In recent years, there has been a growing interest in cyclopropane-containing compounds due to their ability to modulate biological pathways through novel mechanisms. The cyclopropane ring is known for its high reactivity and strain, which can be exploited to design molecules with enhanced binding affinity and selectivity. The N-methoxy-N-methylcyclopropane-1-carboxamide moiety further enhances the compound's potential by introducing polar functional groups that can interact with biological targets in specific ways. This combination of structural features makes the compound a promising candidate for further exploration in medicinal chemistry.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets. The difluoro substitution on the cyclopropane ring has been shown to improve metabolic stability and binding affinity, while the methoxy group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions. These properties are crucial for designing molecules that can effectively interact with biological macromolecules such as enzymes and receptors. Recent studies have demonstrated that similar difluorinated cyclopropanes exhibit potent activity against various disease-related targets, including kinases and proteases.
Moreover, the N-methoxy-N-methylcyclopropane-1-carboxamide structure provides a unique opportunity for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact potency, selectivity, and pharmacokinetic profiles. Researchers have been exploring various synthetic strategies to modify this core scaffold, leading to a library of related compounds with diverse biological activities.
Recent advances in computational chemistry have also contributed to the understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the difluoro and methoxy substituents play critical roles in stabilizing the binding conformation of the molecule. These insights have guided the design of more effective derivatives by highlighting key interactions that need to be optimized. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their predicted binding affinities to target proteins.
The synthesis of 2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide presents unique challenges due to the sensitivity of the cyclopropane ring and the presence of fluorine atoms. However, recent developments in synthetic methodology have made it possible to access this class of compounds with high efficiency and purity. Transition-metal-catalyzed reactions have emerged as particularly useful tools for constructing complex cyclic structures, including cyclopropanes. These methods often provide excellent regioselectivity and yield, making them ideal for large-scale production.
In conclusion, the compound with CAS number 1202774-49-9 and product name 2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an important role in the next generation of therapeutic agents.
1202774-49-9 (2,2-difluoro-N-methoxy-N-methylcyclopropane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)